Cas no 2228543-67-5 (5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine
• CAS No: 2228543-67-5
• MF: C₇H₅BrN₄O
• MW: 241.044799566269
• CID: 6330512
• PubChem ID: 165704876
• Update Time: 2025-10-30

5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine
• 2228543-67-5
• EN300-1926495

• Inchi： 1S/C7H5BrN4O/c8-4-1-10-7(11-2-4)6-5(9)3-12-13-6/h1-3H,9H2
• InChI Key： AWWXOUFUPQXTDR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2=C(C=NO2)N)=NC=1

Computed Properties

• Exact Mass: 239.96467g/mol
• Monoisotopic Mass: 239.96467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine

Introduction to 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228543-67-5)

5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228543-67-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine is a small molecule with a molecular formula of C₉H₈BrN₃O and a molecular weight of approximately 240.08 g/mol. The compound features a pyrimidine ring fused with an oxazole ring, which is substituted with a bromine atom at the 5-position of the pyrimidine ring. This structural arrangement imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further investigation.

The solubility of 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine in various solvents is an important consideration for its use in laboratory settings and potential pharmaceutical applications. It has been reported to have moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based experiments and formulations.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the diverse biological activities of 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine. One of the most notable findings is its potent inhibitory effect on specific kinases involved in cell signaling pathways. Kinases are key enzymes that play crucial roles in regulating cellular processes such as proliferation, differentiation, and apoptosis. The ability of 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine to selectively inhibit these kinases has opened up new avenues for its use as a therapeutic agent.

In particular, research has shown that 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine exhibits significant activity against certain cancer-related kinases. For instance, it has been found to inhibit the activity of Aurora kinase A (AURKA), a serine/threonine kinase that is overexpressed in various types of cancer and is associated with poor prognosis. By targeting AURKA, this compound can potentially disrupt the mitotic spindle assembly checkpoint and induce apoptosis in cancer cells.

Beyond its anti-cancer properties, 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine has also shown promise in other therapeutic areas. Studies have demonstrated its ability to modulate immune responses by interacting with specific immune receptors. This property makes it a potential candidate for treating autoimmune disorders and inflammatory conditions.

Clinical Potential and Future Directions

The clinical potential of 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine is an area of active research. Preclinical studies have provided encouraging results, suggesting that this compound could be developed into a novel therapeutic agent for various diseases. However, further investigations are necessary to fully understand its safety profile and efficacy in human subjects.

Clinical trials are currently underway to evaluate the safety and effectiveness of 5-(5-bromopyrimidin-2-yl)-1,2-oxazol-4-amine. These trials aim to assess its pharmacokinetic properties, dose-response relationships, and potential side effects. The results from these trials will be crucial in determining the feasibility of advancing this compound into later stages of clinical development.

In addition to its therapeutic applications, 5-(5-bromopyrimidin-2-y l)-1 , 2 - ox az ol - 4 - amine strong > also holds promise as a tool for basic research. Its ability to selectively target specific kinases makes it a valuable probe for studying signaling pathways and cellular processes. Researchers can use this compound to gain insights into the mechanisms underlying various diseases and develop new strategies for intervention.

Conclusion

In conclusion, 5-(5-bromopyrimidin - 2 - yl) - 1 , 2 - ox az ol - 4 - amine strong > (CAS No . 2 2 8 8 8 8 8 8 8 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , potent kinase inhibition , and immunomodulatory properties make it an exciting candidate for further investigation . As research continues , it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge , paving the way for innovative treatments in medicine . p >